Cas no 62024-32-2 (Ethanone, 1-(4-hydroxyphenyl)-2-(2-pyrrolidinyl)-)

Ethanone, 1-(4-hydroxyphenyl)-2-(2-pyrrolidinyl)- structure
62024-32-2 structure
Product name:Ethanone, 1-(4-hydroxyphenyl)-2-(2-pyrrolidinyl)-
CAS No:62024-32-2
MF:C12H15NO2
MW:205.253003358841
CID:460384
PubChem ID:71390578

Ethanone, 1-(4-hydroxyphenyl)-2-(2-pyrrolidinyl)- Chemical and Physical Properties

Names and Identifiers

    • Ethanone, 1-(4-hydroxyphenyl)-2-(2-pyrrolidinyl)-
    • 1-(4-hydroxyphenyl)-2-pyrrolidin-2-ylethanone
    • 62024-32-2
    • 1-(4-HYDROXYPHENYL)-2-(PYRROLIDIN-2-YL)ETHANONE
    • 1-(4-Hydroxyphenyl)-2-(pyrrolidin-2-yl)ethan-1-one
    • DTXSID20812480
    • Inchi: InChI=1S/C12H15NO2/c14-11-5-3-9(4-6-11)12(15)8-10-2-1-7-13-10/h3-6,10,13-14H,1-2,7-8H2
    • InChI Key: TWXMGZVEWCCEFB-UHFFFAOYSA-N
    • SMILES: C1CC(NC1)CC(=O)C2=CC=C(C=C2)O

Computed Properties

  • Exact Mass: 205.11035
  • Monoisotopic Mass: 205.110278721g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 222
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 49.3Ų

Experimental Properties

  • PSA: 49.33

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